Cas no 72241-40-8 (Ethanol, 2-butoxy-,1-(4-nitrobenzoate))

• Product Name: Ethanol, 2-butoxy-,1-(4-nitrobenzoate)
• CAS No: 72241-40-8
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 572342
• PubChem ID: 3018330
• Update Time: 2025-04-19

Ethanol, 2-butoxy-,1-(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-butoxy-,1-(4-nitrobenzoate)
• 2-Butoxyethyl 4-nitrobenzoate
• EINECS 276-514-6
• DTXSID90992980
• SCHEMBL11569186
• NS00063044
• 72241-40-8

• Inchi： 1S/C13H17NO5/c1-2-3-8-18-9-10-19-13(15)11-4-6-12(7-5-11)14(16)17/h4-7H,2-3,8-10H2,1H3
• InChI Key： ZMLRUVLQMMBFMO-UHFFFAOYSA-N
• SMILES： O(CCOC(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC

Computed Properties

• Exact Mass: 267.11071
• Monoisotopic Mass: 267.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 366.9°C at 760 mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.521
• PSA: 78.67